Cas no 1549588-00-2 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)- )

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)-
• CAS No: 1549588-00-2
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• CID: 5262733
• Update Time: 2025-07-23

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(1,1-dimethylpropyl)-1,3,5-triazine-2(1H)-thione (ACI)
• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)-

• Inchi： 1S/C8H14N4S/c1-4-8(2,3)5-10-6(9)12-7(13)11-5/h4H2,1-3H3,(H3,9,10,11,12,13)
• InChI Key： JYIZECRDYZRQBC-UHFFFAOYSA-N
• SMILES： S=C1N=C(C(CC)(C)C)NC(N)=N1

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)-

Professional Introduction to 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)- (CAS No. 1549588-00-2)

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)-, identified by its CAS number 1549588-00-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazine family, which is renowned for its versatile applications in medicinal chemistry and agrochemicals. The structural motif of this molecule features a central triazine ring substituted with an amino group at the 6-position and a thione group at the 2-position, further modified with a bulky 1,1-dimethylpropyl group at the 4-position. This unique configuration imparts distinct chemical and biological properties that make it a valuable scaffold for drug discovery.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazine derivatives in developing novel therapeutic agents. The thione group in 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)- introduces a polar moiety that can enhance solubility and interact favorably with biological targets. Additionally, the presence of the amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. The bulky 1,1-dimethylpropyl group serves as a steric shield, influencing both the compound's reactivity and its pharmacokinetic profile.

In the realm of medicinal chemistry, triazine-based compounds have been extensively studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The structural framework of CAS No. 1549588-00-2 aligns well with these applications due to its ability to mimic natural substrates or bind to enzyme active sites with high affinity. For instance, studies have demonstrated that triazine derivatives can disrupt protein-protein interactions critical in cancer cell proliferation and signal transduction pathways. The thione group's redox-active nature further enhances its utility in developing prodrugs or bioactivatable molecules that release active pharmacophores under physiological conditions.

One of the most compelling aspects of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)- is its potential in modulating immune responses. Research has shown that certain triazine derivatives can selectively inhibit inflammatory pathways by targeting specific enzymes or receptors. The combination of the amino and thione functionalities allows for fine-tuning of the molecule's interactions with biological systems. For example, modifications at the 4-position can alter binding affinity to immune cell surface receptors or intracellular signaling proteins. This flexibility makes it an attractive candidate for developing immunomodulatory therapies for autoimmune diseases or chronic inflammation.

The synthesis of CAS No. 1549588-00-2 involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the triazine core followed by selective functionalization at the desired positions. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are crucial for scaling up production while maintaining environmental standards and cost-effectiveness.

From a computational chemistry perspective, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(1,1-dimethylpropyl)- has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies are essential for rational drug design, allowing researchers to predict binding affinities and optimize molecular properties before experimental validation. The integration of computational tools with experimental data has accelerated the discovery process significantly.

The pharmacological profile of this compound is further enhanced by its metabolic stability and bioavailability. Preclinical studies have indicated that CAS No. 1549588-00-2 exhibits favorable pharmacokinetic properties when administered orally or intravenously. Its ability to cross biological membranes efficiently ensures rapid onset of action while minimizing systemic toxicity. Additionally, preliminary toxicology studies suggest low acute toxicity profiles when used within therapeutic dosages.

Future directions in research may explore derivative compounds generated by modifying additional functional groups on the triazine core or incorporating heterocyclic moieties for enhanced binding specificity. The versatility of this scaffold opens up numerous possibilities for designing next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion,CAS No. 1549588-00-2 (also known as 6-amino-4-(1-methylethyl)triazine-2-thione) stands out as a promising lead compound in pharmaceutical development due to its unique structural features and multifaceted biological activities. Its potential applications span across multiple therapeutic areas underscored by ongoing research efforts aimed at harnessing its full therapeutic potential through innovative chemical synthesis and molecular design strategies.